Cas no 16789-26-7 (Diphosphoric acid,mono(1-ethenyl-1,5-dimethyl-4-hexen-1-yl) ester)

• Product Name: Diphosphoric acid,mono(1-ethenyl-1,5-dimethyl-4-hexen-1-yl) ester
• CAS No: 16789-26-7
• MF: C₁₀H₂₀O₇P₂
• MW: 314.209125518799
• CID: 175271
• PubChem ID: 152192
• Update Time: 2025-04-19

Diphosphoric acid,mono(1-ethenyl-1,5-dimethyl-4-hexen-1-yl) ester Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid,mono(1-ethenyl-1,5-dimethyl-4-hexen-1-yl) ester
• 3,7-dimethylocta-1,6-dien-3-yl phosphono hydrogen phosphate
• linalyl pyrophosphate
• Linalool pyrophosphate
• Linalyl diphosphate
• Linaoylpyrophosphat
• DTXSID20937405
• LPP
• Q27107215
• 16789-26-7
• AC1L47V5
• CHEBI:6468
• Linaloyl diphosphate
• (1,5-dimethyl-1-vinyl-hex-4-enyl) phosphono hydrogen phosphate
• Diphosphoric acid, mono(1-ethenyl-1,5-dimethyl-4-hexenyl) ester
• 3,7-Dimethylocta-1,6-dien-3-yl trihydrogen diphosphate
• cisoid 3,7-dimethylocta-1,6-dien-3-yl diphosphate
• transoid 3,7-dimethylocta-1,6-dien-3-yl diphosphate
• C05308
• SCHEMBL2598279

• Inchi： 1S/C10H20O7P2/c1-5-10(4,8-6-7-9(2)3)16-19(14,15)17-18(11,12)13/h5,7H,1,6,8H2,2-4H3,(H,14,15)(H2,11,12,13)
• InChI Key： UOJPTUWXHXNLDB-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)OC(C=C)(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 314.06800
• Monoisotopic Mass: 314.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.333
• Boiling Point: 465.4°Cat760mmHg
• Flash Point: 235.2°C
• Refractive Index: 1.504
• PSA: 132.91000
• LogP: 2.90380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Isoprenoid phosphates